Cas no 147165-12-6 (3-Pyridazinecarboxylicacid, 6-(butylamino)-)

• Product Name: 3-Pyridazinecarboxylicacid, 6-(butylamino)-
• CAS No: 147165-12-6
• MF: C₉H₁₃N₃O₂
• MW: 195.218421697617
• CID: 101176
• PubChem ID: 10465250
• Update Time: 2025-04-18

3-Pyridazinecarboxylicacid, 6-(butylamino)- Chemical and Physical Properties

Names and Identifiers

• 3-Pyridazinecarboxylicacid, 6-(butylamino)-
• 6-(butylamino)pyridazine-3-carboxylic acid
• 3-Pyridazinecarboxylicacid,6-(butylamino)-(9CI)
• 3-pyridazinecarboxylic acid,6-(butylamino)-
• DTXSID70440333
• 147165-12-6
• 6-(BUTYLAMINO)PYRIDAZINE-3-CARBOXYLICACID

• Inchi： 1S/C9H13N3O2/c1-2-3-6-10-8-5-4-7(9(13)14)11-12-8/h4-5H,2-3,6H2,1H3,(H,10,12)(H,13,14)
• InChI Key： GJKXKPAQOFDVSE-UHFFFAOYSA-N
• SMILES： OC(C1=CC=C(N=N1)NCCCC)=O

Computed Properties

• Exact Mass: 195.10089
• Monoisotopic Mass: 195.100776666g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 75.1Ų

Experimental Properties

• PSA: 75.11